Cas no 2137681-28-6 (2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2137681-28-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5797774
• PubChem ID: 165460710
• Update Time: 2025-06-28

2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731281
• 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid
• 2137681-28-6

• Inchi： 1S/C12H10N2O3/c1-8-6-14(13-10(8)7-15)11-5-3-2-4-9(11)12(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： WGZSRDVEJXYQGI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=C(C)C(C=O)=N1)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid

2-(3-Formyl-4-Methyl-1H-Pyrazol-1-yl)benzoic Acid: A Comprehensive Overview

2-(3-Formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 2137681-28-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid is composed of a benzoic acid moiety linked to a pyrazole ring substituted with a formyl group and a methyl group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the field have highlighted the significance of pyrazole-containing compounds in drug discovery. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The formyl group in 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid can undergo various chemical reactions, such as condensation and reduction, which can be exploited to synthesize more complex molecules with enhanced biological activity.

In the context of medicinal chemistry, 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid has been explored for its potential as a lead compound in the development of new drugs. Studies have shown that derivatives of this compound exhibit promising pharmacological profiles, particularly in the treatment of inflammatory diseases and cancer. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

Furthermore, the synthetic versatility of 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid makes it an ideal starting material for the synthesis of more complex molecules. Researchers have successfully utilized this compound as a building block to construct libraries of pyrazole derivatives with diverse functional groups. These libraries have been screened for various biological activities, leading to the identification of several promising leads for further development.

In addition to its potential as a therapeutic agent, 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid has also found applications in analytical chemistry. Its unique spectral properties make it suitable for use as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. This has facilitated the accurate quantification and characterization of related compounds in complex mixtures, contributing to the advancement of analytical methods in pharmaceutical research.

The environmental impact of 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid is another important aspect that has been investigated. Studies have shown that this compound exhibits low toxicity and environmental persistence, making it a safer alternative to other chemicals commonly used in industrial processes. This is particularly relevant in the context of green chemistry, where there is a growing emphasis on developing sustainable and environmentally friendly chemical processes.

In conclusion, 2-(3-formyl-4-methyl-1H-pyrazol-1-yl)benzoic acid (CAS No. 2137681-28-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new drugs and as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and insights into the biological activities of this compound, further solidifying its importance in the scientific community.